Cas no 1566990-71-3 (3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one)
1566990-71-3 structure
Product Name:3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
CAS No:1566990-71-3
MF:C8H9N3O
MW:163.176561117172
CID:5703479
PubChem ID:136869068
Update Time:2023-10-17
3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
- 1566990-71-3
- EN300-1129907
- 3,7-dimethylpyrazolo[1,5-a]pyrimidin-5-ol
- Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3,7-dimethyl-
-
- Inchi: 1S/C8H9N3O/c1-5-4-9-11-6(2)3-7(12)10-8(5)11/h3-4H,1-2H3,(H,10,12)
- InChI Key: NKGIFCQCCWJZMC-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)N2C(=C(C)C=N2)N1
Computed Properties
- Exact Mass: 163.074561919g/mol
- Monoisotopic Mass: 163.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 238.4±40.0 °C(Predicted)
- pka: 11.60±0.40(Predicted)
3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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